Cas no 1868795-43-0 (sodium (E)-2-(4-fluorophenyl)ethene-1-sulfinate)

• Product Name: sodium (E)-2-(4-fluorophenyl)ethene-1-sulfinate
• CAS No: 1868795-43-0
• MF: C₈H₆FNaO₂S
• MW: 208.185215473175
• CID: 6216703
• PubChem ID: 130538097
• Update Time: 2025-05-22

sodium (E)-2-(4-fluorophenyl)ethene-1-sulfinate Chemical and Physical Properties

Names and Identifiers

• 1868795-43-0
• EN300-724096
• sodium (E)-2-(4-fluorophenyl)ethene-1-sulfinate

• Inchi： 1S/C8H7FO2S.Na/c9-8-3-1-7(2-4-8)5-6-12(10)11;/h1-6H,(H,10,11);/q;+1/p-1/b6-5+;
• InChI Key： KZYMYNRKOHCYCP-IPZCTEOASA-M
• SMILES： S(/C=C/C1C=CC(=CC=1)F)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 207.99702305g/mol
• Monoisotopic Mass: 207.99702305g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.3Ų

Additional information on sodium (E)-2-(4-fluorophenyl)ethene-1-sulfinate

Comprehensive Overview of Sodium (E)-2-(4-fluorophenyl)ethene-1-sulfinate (CAS No. 1868795-43-0)

Sodium (E)-2-(4-fluorophenyl)ethene-1-sulfinate (CAS No. 1868795-43-0) is a specialized organic compound gaining attention in pharmaceutical and material science research. This sulfinate derivative, characterized by its fluorophenyl and ethene sulfinate functional groups, exhibits unique reactivity, making it valuable for applications in drug synthesis and polymer modification. Researchers are increasingly exploring its role in click chemistry and cross-coupling reactions, aligning with the growing demand for sustainable and efficient synthetic methodologies.

The compound’s 4-fluorophenyl moiety enhances its electronic properties, enabling precise control in catalysis and ligand design. Recent studies highlight its potential in developing biocompatible materials, particularly in targeted drug delivery systems, where its stability and solubility are critical. As the pharmaceutical industry shifts toward personalized medicine, intermediates like Sodium (E)-2-(4-fluorophenyl)ethene-1-sulfinate are pivotal for creating tailored therapeutic agents.

From an environmental perspective, the compound’s low toxicity profile and compatibility with green chemistry principles align with global trends toward eco-friendly synthesis. Its applications extend to OLED materials and organic electronics, where its sulfinate group facilitates electron transport. These attributes address the surge in demand for high-performance materials in renewable energy technologies.

Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing Sodium (E)-2-(4-fluorophenyl)ethene-1-sulfinate, ensuring purity and reproducibility. The compound’s CAS No. 1868795-43-0 serves as a unique identifier in regulatory and commercial databases, streamlining procurement for research institutions. FAQs often revolve around its storage conditions (typically under inert atmospheres) and solubility (favoring polar solvents like DMSO or water).

Innovations in flow chemistry have further amplified its utility, enabling scalable production with minimal waste. As interest grows in AI-driven molecular design, this compound’s structural features are being modeled to predict novel applications. Its integration into peptide conjugation and bioconjugation techniques underscores its versatility in biopharmaceuticals.

In summary, Sodium (E)-2-(4-fluorophenyl)ethene-1-sulfinate (CAS No. 1868795-43-0) represents a cutting-edge intermediate at the intersection of chemistry and technology. Its multifaceted applications—from drug discovery to advanced materials—reflect its adaptability to modern scientific challenges, positioning it as a compound of significant industrial and academic interest.